N-(3-hydroxyphenyl)-4-[(3-methylbutanoyl)amino]benzamide

• IUPAC Name: N-(3-hydroxyphenyl)-4-(3-methylbutanoylamino)benzamide
• InChI: InChI=1S/C18H20N2O3/c1-12(2)10-17(22)19-14-8-6-13(7-9-14)18(23)20-15-4-3-5-16(21)11-15/h3-9,11-12,21H,10H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key: WNWZDVZZFOOOOC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)O
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• Solubility: 26.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3-hydroxyphenyl)-4-[(3-methylbutanoyl)amino]benzamide, commonly known as HMB, is a metabolite of the amino acid leucine. It has been widely studied for its potential benefits in building muscle mass and reducing muscle damage during intense exercise. In addition, HMB has also been investigated for its potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of HMB is not fully understood, but it is believed to work by stimulating protein synthesis and reducing protein breakdown in muscle tissue. HMB may also have anti-inflammatory and antioxidant effects, which can help reduce muscle damage and promote recovery after exercise.
Biochemical and Physiological Effects
HMB has been shown to increase muscle protein synthesis, reduce muscle protein breakdown, and improve muscle recovery after exercise. It may also have anti-inflammatory and antioxidant effects, which can help reduce muscle damage and promote recovery. In addition, HMB has been shown to improve immune function and reduce the risk of infections in athletes.

Advantages and Limitations for Lab Experiments

HMB has several advantages for lab experiments, including its well-established safety profile and ease of use. However, there are also some limitations to using HMB in lab experiments, such as the need for large doses to achieve significant effects and the potential for individual variability in response to HMB supplementation.

Future Directions

There are several future directions for research on HMB, including investigating its potential therapeutic applications in various diseases, exploring its effects on different types of exercise and athletic performance, and studying its mechanisms of action in more detail. In addition, there is a need for more research on the optimal dosing and timing of HMB supplementation, as well as its potential interactions with other supplements and medications.

Synthesis Methods

HMB can be synthesized through various methods, including chemical synthesis and microbial fermentation. Chemical synthesis involves the reaction of 3-hydroxybenzaldehyde with 4-aminobenzoic acid and 3-methylbutanoyl chloride. Microbial fermentation involves the use of bacteria or fungi to produce HMB from a precursor molecule.

Scientific Research Applications

HMB has been extensively studied for its potential benefits in sports nutrition and exercise performance. Several studies have shown that HMB supplementation can increase muscle mass and strength, reduce muscle damage and soreness, and improve exercise performance in athletes and active individuals. HMB has also been investigated for its potential therapeutic applications in various diseases, including cancer, HIV/AIDS, and chronic obstructive pulmonary disease (COPD).